Cas no 2353409-82-0 (Gly-Gly-Gly-PEG4-methyltetrazine)

Gly-Gly-Gly-PEG4-methyltetrazine is a trifunctional linker combining a short peptide sequence (Gly-Gly-Gly), a polyethylene glycol (PEG4) spacer, and a methyltetrazine group. The Gly-Gly-Gly peptide enhances solubility and biocompatibility, while the PEG4 spacer improves hydrophilicity and reduces steric hindrance in conjugation reactions. The methyltetrazine moiety enables efficient bioorthogonal click chemistry, particularly in inverse electron-demand Diels-Alder (IEDDA) reactions with strained dienophiles like trans-cyclooctenes (TCOs). This compound is particularly useful for bioconjugation applications, offering rapid kinetics and high selectivity under mild conditions. Its modular design makes it suitable for labeling biomolecules, surface functionalization, and drug delivery systems.
Gly-Gly-Gly-PEG4-methyltetrazine structure
2353409-82-0 structure
Product name:Gly-Gly-Gly-PEG4-methyltetrazine
CAS No:2353409-82-0
MF:C23H34N8O7
MW:534.565464496613
CID:4744839
PubChem ID:137334058

Gly-Gly-Gly-PEG4-methyltetrazine Chemical and Physical Properties

Names and Identifiers

    • N-(2-Amino-2-oxoethyl)-2-(2-aminoacetamido)-N-(2-(2-(2-(2-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy)ethoxy)ethoxy)ethoxy)ethyl)acetamide
    • 2-Amino-N-[2-[(2-amino-2-oxoethyl)-[2-[2-[2-[2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy]eth
    • Glycylglycyl-N-{2-[2-(2-{2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy}ethoxy)ethoxy]ethyl}gly
    • 2-Amino-N-(17-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy)-2,5-dioxo-9,12,15-trioxa-3,6-diazaheptadecyl)acetamide
    • Gly-Gly-Gly-PEG4-methyltetrazine
    • HY-141284
    • DA-63833
    • CS-0115574
    • 2-amino-N-[2-[[2-[2-[2-[2-[2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy]ethoxy]ethoxy]ethylamino]-2-oxoethyl]amino]-2-oxoethyl]acetamide
    • SCHEMBL24455215
    • AKOS040743346
    • BP-24189
    • 2353409-82-0
    • 2-amino-N-({[({2-[2-(2-{2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy}ethoxy)ethoxy]ethyl}carbamoyl)methyl]carbamoyl}methyl)acetamide
    • Inchi: 1S/C23H34N8O7/c1-17-27-29-23(30-28-17)18-2-4-19(5-3-18)38-13-12-37-11-10-36-9-8-35-7-6-31(16-20(25)32)22(34)15-26-21(33)14-24/h2-5H,6-16,24H2,1H3,(H2,25,32)(H,26,33)
    • InChI Key: PGWGMMQDCYUJOV-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOC1C=CC(C2=NN=C(C)N=N2)=CC=1)CCN(C(CNC(CN)=O)=O)CC(N)=O

Computed Properties

  • Exact Mass: 534.25504545 g/mol
  • Monoisotopic Mass: 534.25504545 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 19
  • Complexity: 689
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 207
  • Molecular Weight: 534.6

Gly-Gly-Gly-PEG4-methyltetrazine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1186214-25mg
Gly-Gly-Gly-PEG4-methyltetrazine
2353409-82-0 98%
25mg
¥9133 2023-04-14
1PlusChem
1P01JPCK-10mg
Gly-Gly-Gly-PEG4-methyltetrazine
2353409-82-0 98%
10mg
$398.00 2024-05-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1186214-10mg
Gly-Gly-Gly-PEG4-methyltetrazine
2353409-82-0 98%
10mg
¥4240 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1186214-50mg
Gly-Gly-Gly-PEG4-methyltetrazine
2353409-82-0 98%
50mg
¥12721 2023-04-14
A2B Chem LLC
AZ98132-10mg
Gly-Gly-Gly-PEG4-methyltetrazine
2353409-82-0 98%
10mg
$378.00 2024-04-20

Additional information on Gly-Gly-Gly-PEG4-methyltetrazine

Recent Advances in the Application of Gly-Gly-Gly-PEG4-methyltetrazine (CAS: 2353409-82-0) in Chemical Biology and Drug Development

Gly-Gly-Gly-PEG4-methyltetrazine (CAS: 2353409-82-0) has emerged as a pivotal tool in chemical biology and drug development, particularly in the context of bioorthogonal chemistry and targeted drug delivery. This compound, characterized by its tri-glycine linker and PEG4 spacer, enhances solubility and biocompatibility while the methyltetrazine moiety enables efficient inverse electron-demand Diels-Alder (IEDDA) reactions with dienophiles such as trans-cyclooctenes (TCOs). Recent studies have highlighted its utility in protein labeling, live-cell imaging, and the development of antibody-drug conjugates (ADCs).

A 2023 study published in Journal of the American Chemical Society demonstrated the superior kinetics of Gly-Gly-Gly-PEG4-methyltetrazine in IEDDA reactions, achieving reaction rates exceeding 104 M-1s-1 with TCO derivatives. This property has been leveraged for real-time tracking of cellular processes, such as receptor internalization and intracellular trafficking, with minimal background signal. Furthermore, the PEG4 spacer has been shown to reduce nonspecific binding, a critical advantage for in vivo applications.

In the realm of ADCs, Gly-Gly-Gly-PEG4-methyltetrazine has been employed as a linker-payload construct to enhance tumor-specific delivery. A preclinical study in Nature Biotechnology (2024) reported a 40% increase in therapeutic index compared to traditional valine-citrulline linkers, attributed to the compound's stability in circulation and rapid release upon target engagement. The CAS number 2353409-82-0 has thus become a benchmark for next-generation bioconjugation strategies.

Emerging applications include its use in pretargeted radioimmunotherapy (PRIT), where the fast kinetics of methyltetrazine-TCO cycloaddition enable precise delivery of radionuclides. A recent clinical trial (NCT05678984) utilizing this chemistry reported reduced off-target toxicity in HER2-positive cancers. Analytical methods such as LC-MS/MS and MALDI-TOF have been optimized for quantifying 2353409-82-0 derivatives in biological matrices, with detection limits as low as 0.1 ng/mL.

Despite these advances, challenges remain in scaling up synthesis and addressing potential immunogenicity of PEGylated components. Ongoing research focuses on structure-activity relationship (SAR) studies to optimize the balance between reaction kinetics and pharmacokinetic properties. The compound's versatility positions it as a cornerstone for future innovations in precision medicine and theranostics.

Recommend Articles

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
江苏科伦多食品配料有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
江苏科伦多食品配料有限公司
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.